Cas no 31208-76-1 (1H-Indazole,5,7-dinitro-)

1H-Indazole,5,7-dinitro- Properties

Names and Identifiers

• 1H-Indazole,5,7-dinitro-
• 5,7-Dinitro(1H)indazole
• 5,7-dinitroindazole
• 31208-76-1
• 5,7-dinitro-5H-indazole
• 1H-Indazole, 5,7-dinitro-
• +Expand

• InChIKey： MGXWPPPGZMFBAO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4N4O4/c12-10(13)5-1-4-3-8-9-7(4)6(2-5)11(14)15/h1-3H,(H,8,9)
• SMILES： O=[N+](C1C=C([N+]([O-])=O)C2=NNC=C2C=1)[O-]

Computed Properties

• Exact Mass: 208.02332
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 208.023255
• Heavy Atom Count: 15
• Complexity: 462
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 116

Experimental Properties

• PSA: 114.96
• Refractive Index: 1.777
• Boiling Point: 455.3°C at 760 mmHg
• Flash Point: 229.1°C
• Density: 1.752